7-(4-Methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 3-methoxybenzoate

• Molecular Formula: C22H16O5S
• Molecular Weight: 392.4 g/mol
• IUPAC Name: [7-(4-methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl] 3-methoxybenzoate
• InChI: InChI=1S/C22H16O5S/c1-13-6-8-14(9-7-13)18-11-17(12-19-20(18)27-22(24)28-19)26-21(23)15-4-3-5-16(10-15)25-2/h3-12H,1-2H3
• InChI Key: VOMNODHZYLUMOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C3C(=CC(=C2)OC(=O)C4=CC(=CC=C4)OC)SC(=O)O3

Description

7-(4-Methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 3-methoxybenzoate is an organic compound that belongs to the class of benzoxathioles This compound is characterized by the presence of a benzoxathiol ring fused with a methoxybenzoate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(4-Methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 3-methoxybenzoate typically involves the reaction of 4-methylphenyl isothiocyanate with 3-methoxybenzoic acid in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in an appropriate solvent like dichloromethane. The product is then purified using column chromatography to obtain the desired compound in high yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the purification process may involve advanced techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

7-(4-Methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 3-methoxybenzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxybenzoate group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzoxathioles.

Scientific Research Applications

7-(4-Methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 3-methoxybenzoate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a lead compound for new therapeutic agents.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 7-(4-Methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 3-methoxybenzoate involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. For example, it may inhibit bacterial enzymes, leading to its antimicrobial activity. The exact molecular pathways involved are still under investigation and may vary depending on the specific application.

Comparison with Similar Compounds

Similar Compounds

• 4-Methylphenyl benzoate
• 3-Methoxybenzoic acid
• Benzoxathiol derivatives

Uniqueness

7-(4-Methylphenyl)-2-oxo-1,3-benzoxathiol-5-yl 3-methoxybenzoate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced stability, reactivity, or biological activity, making it a valuable compound for various research and industrial applications.